BENGHE Foundational & Exploratory

Check Availability & Pricing

17-Hydroxyneomatrine: A Technical Overview of
a Novel Matrine Alkaloid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 17-Hydroxyneomatrine

Cat. No.: B12379541

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyneomatrine is a novel alkaloid compound belonging to the matrine family, naturally
occurring compounds found in plants of the Sophora genus. This technical guide provides a
comprehensive overview of the current, albeit limited, publicly available information regarding
the discovery, origin, and biological activities of 17-Hydroxyneomatrine. Due to the nascent
stage of research on this specific compound, this document summarizes foundational
knowledge and highlights the significant gaps in the scientific literature, particularly concerning
detailed experimental data and mechanistic pathways.

Discovery and Origin

17-Hydroxyneomatrine is a naturally derived compound extracted from the medicinal plant
Sophora flavescens.[1][2][3] This plant has a long history in traditional Chinese medicine, and
its roots are known to be a rich source of various quinolizidine alkaloids, including matrine and
oxymatrine. While the broader class of matrine alkaloids has been extensively studied, 17-
Hydroxyneomatrine has only recently been identified as a distinct chemical entity.
Commercial chemical suppliers have begun to list the compound, indicating its availability for
research purposes.

Table 1: Chemical and Physical Properties of 17-Hydroxyneomatrine
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Property Value Source
BOC Sciences,
CAS Number 2306139-04-6
MedChemExpress
BOC Sciences,
Molecular Formula C15H24N202
MedChemExpress
Molecular Weight 264.36 g/mol MedChemExpress
MedChemEXxpress,
Natural Source Sophora flavescens o
CymitQuimica

Experimental Protocols

A thorough review of the current scientific literature reveals a significant lack of detailed, peer-
reviewed experimental protocols for the isolation, purification, and characterization of 17-
Hydroxyneomatrine. While general methods for the extraction of alkaloids from Sophora
flavescens are well-documented, specific parameters optimized for 17-Hydroxyneomatrine

have not been published.

General Alkaloid Extraction from Sophora flavescens
(lllustrative)

The following is a generalized workflow for the extraction of alkaloids from Sophora flavescens,
which may serve as a foundational methodology for the isolation of 17-Hydroxyneomatrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [17-Hydroxyneomatrine: A Technical Overview of a
Novel Matrine Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379541#discovery-and-origin-of-17-
hydroxyneomatrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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